6-chloro-N,N'-bis(3-chlorophenyl)-1,3,5-triazine-2,4-diamine

• IUPAC Name: 6-chloro-2-N,4-N-bis(3-chlorophenyl)-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C15H10Cl3N5/c16-9-3-1-5-11(7-9)19-14-21-13(18)22-15(23-14)20-12-6-2-4-10(17)8-12/h1-8H,(H2,19,20,21,22,23)
• InChI Key: TYANABJNBYMPNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NC(=NC(=N2)Cl)NC3=CC(=CC=C3)Cl
• Molecular Formula: C15H10Cl3N5
• Molecular Weight: 366.6 g/mol
• CAS No.: 84688-74-4

Description

6-chloro-N,N'-bis(3-chlorophenyl)-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C15H10Cl3N5 and its molecular weight is 366.63. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry and Fluorescence Properties

• Microwave-Assisted Synthesis: The compound has been used in microwave-assisted synthesis to produce bistriazines, which have applications in supramolecular chemistry. These bistriazines are significant for their hydrogen bonding and metal complexation, and they can be utilized in the preparation of supramolecular polymers with interesting fluorescence properties (Moral et al., 2010).

Antimalarial Activity

• Antimalarial Compounds: It forms the basis for the synthesis of compounds exhibiting antimalarial activity. Certain derivatives of this compound have shown potency against malaria (Werbel et al., 1987).

Dendrimeric Complex Synthesis

• Dendrimeric Complexes: The compound is used in the synthesis of dendrimeric melamine cored complexes. These complexes, involving Schiff bases and metal ions like Fe(III) and Cr(III), have been characterized for their magnetic behaviors (Uysal & Koç, 2010).

Copper(II) Complex Formation

• Copper(II) Complexes: Utilized in the preparation of copper(II) complexes, this compound has been observed to form various structural configurations with different interactive forces, such as π–π interactions, in these complexes (Chu et al., 2011).

Polymer Synthesis

• Polymer Synthesis: This chemical is integral in synthesizing various polymers like aromatic polyamides, polyimides, and polyureas. These polymers, containing the triazine ring, have unique thermal and solubility properties (Lin et al., 1989).

Surfactant Synthesis

• Gemini Surfactant Synthesis: It is used in the synthesis of novel triazine Schiff base-based cationic gemini surfactants. These have applications as antiwear, antifriction, and anticorrosive additives in polyol (Singh et al., 2016).

Study of Pathogenic Proteins

• Pathogenic Protein Study: A derivative of this compound, MR100, has been synthesized and investigated for its interaction with pathogenic prion proteins, highlighting its potential in biological research (Rodrigues et al., 2015).

Energy Materials

• Energy Material Design: The compound is used in the design of low-aluminum compositions for specific energy applications, demonstrating its utility in the field of material science (Lempert et al., 2020).

Polymer Chemistry

• Aromatic Polyamides: Involved in the creation of aromatic polyamides containing s-triazine rings, it plays a role in developing materials with high thermal stability and unique solubility characteristics (Sagar et al., 1997).